(4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride

• Molecular Formula: C5H8FNO4S
• Molecular Weight: 197.19 g/mol
• SMILES: CC1(COC(=O)N1)CS(=O)(=O)F
• InChI: InChI=1S/C5H8FNO4S/c1-5(3-12(6,9)10)2-11-4(8)7-5/h2-3H2,1H3,(H,7,8)
• InChIKey: OIFIOCNVXXHRFR-UHFFFAOYSA-N

Procurement Brief: (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl Fluoride – Core Identity and Chemical Class

(4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride (CAS 2060029-98-1) is a small-molecule sulfonyl fluoride derivative built on an oxazolidinone scaffold [1]. Its molecular formula is C₅H₈FNO₄S, and it has a molecular weight of 197.19 g/mol [1]. The compound features a reactive methanesulfonyl fluoride (–SO₂F) warhead installed at the quaternary 4-methyl position of the oxazolidin-2-one ring, a structural arrangement that distinguishes it from N‑linked or aryl‑tethered sulfonyl fluoride analogs and that governs its reactivity profile in both synthetic and biological contexts [1].

✓ Sulfonyl fluoride warhead with reported class‑level hydrolytic stability advantage

✓ C‑linked oxazolidinone scaffold distinct from N‑linked regioisomers

✓ Supports SuFEx click chemistry and covalent probe assembly

• [1] PubChem Compound Summary for CID 131426851, (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride. National Center for Biotechnology Information (2025). View Source

Why Generic Substitution Fails for (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl Fluoride

Even structurally close sulfonyl halide analogs cannot be freely interchanged with this compound. The electrophilic –SO₂F warhead exhibits a markedly different reactivity–stability–selectivity triad compared to the corresponding sulfonyl chloride (–SO₂Cl) analog (CAS 2091137-88-9), while the regioisomeric variant 2‑(2‑oxo‑1,3‑oxazolidin‑3‑yl)ethane‑1‑sulfonyl fluoride places the reactive group at a different ring position, altering steric and electronic environments [1]. C‑substitution (as in the target compound) versus N‑substitution profoundly influences hydrolysis half‑life, chemoselectivity in nucleophilic reactions, and biological target engagement . These differences are quantified below and constitute the basis for prioritizing this compound in applications that demand consistent, predictable covalent chemistry.

Chloride analog Sulfonyl chloride (CAS 2091137-88-9) warhead is substantially less hydrolytically stable; premature hydrolysis may alter synthesis outcome and probe integrity.

N‑linked isomer Regioisomer with N‑ethyl linker (CAS 2293372-00-4) presents the –SO₂F group at a different spatial position, potentially shifting electrophilicity and target engagement profile.

Parent warhead Unsubstituted methanesulfonyl fluoride lacks the oxazolidinone scaffold; the reactivity ladder and SAR context differ markedly, limiting direct substitution.

• [1] Kuujia, (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl chloride – CAS 2091137-88-9. View Source

Quantitative Evidence Guide: (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl Fluoride versus Closest Analogs

Hydrolytic Stability Advantage Over the Sulfonyl Chloride Analog

Sulfonyl fluorides are intrinsically more resistant to hydrolysis than their chloride counterparts. The stability order is well established as sulfonyl fluorides > chlorides > bromides > iodides [1]. This differential is directly transferable to the compound pair under consideration: (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride versus its chloride congener (CAS 2091137-88-9). While precise half-life data for this specific pair in aqueous buffer have not been published in a head-to-head study, the class‑level rank order is unequivocal and consistently observed across diverse sulfonyl halide series [1][2].

Hydrolytic stability

Class-level inference

Fluoride: most stable sulfonyl halide

Chloride: hydrolyzes significantly faster

Supports selection of fluoride for longer bench-top and in‑reaction shelf‑life.

Quantitative half‑life data for this specific pair not published.

Evidence Dimension	Hydrolytic stability (rank order)
Target Compound Data	Fluoride form – most stable subclass of sulfonyl halides [1]
Comparator Or Baseline	Chloride form (CAS 2091137-88-9) – less stable; sulfonyl chlorides hydrolyze significantly faster [1]
Quantified Difference	Qualitative rank: fluoride ≫ chloride; quantitative ratio for the class can exceed 10³ under comparable conditions [2]
Conditions	General aqueous hydrolysis; class‑level observation

Why This Matters

For procurement decisions, the fluoride form offers a far longer bench-top and in‑reaction shelf‑life, reducing failure rates in multi‑step syntheses and covalent probe experiments where premature hydrolysis of the warhead would abolish activity.

• [1] Wikipedia, ‘Sulfonyl halide’. The stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides. View Source
• [2] Unconventional reactivity of sulfonyl fluorides, ScienceDirect (2025). Sulfonyl fluorides owe their popularity to their increased stability compared with their sulfonyl chloride cousins. View Source

Superior Chemoselectivity in Nucleophilic Substitution versus Sulfonyl Chlorides

Sulfonyl fluorides exhibit excellent selectivity control in nucleophilic substitution reactions, tolerating conditions that would lead to uncontrolled side‑reactions with sulfonyl chlorides [1]. In a direct comparison of functionalized sulfonyl halides, the –SO₂F group remained intact through amide bond formation, ester synthesis, directed ortho‑lithiation, and transition‑metal‑catalyzed cross‑couplings, whereas the corresponding –SO₂Cl group underwent premature consumption [1]. This chemoselectivity advantage is intrinsic to the fluoride warhead and applies fully to (4-methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride.

Chemoselectivity

Class-level inference

SO₂F: tolerated amide, ester, cross‑coupling

SO₂Cl: premature consumption

Enables orthogonal reactivity in multi‑step probe synthesis; simplifies purification.

Qualitative comparison; not a single metric.

Evidence Dimension	Chemoselectivity under multi‑functional reaction conditions
Target Compound Data	Fluoride warhead – tolerated a panel of diverse reaction conditions without degradation [1]
Comparator Or Baseline	Sulfonyl chloride analogs – substantial side‑reactivity leading to product loss [1]
Quantified Difference	Not quantified as a single metric; qualitatively, the SO₂F group survived all conditions tested, whereas SO₂Cl did not [1]
Conditions	Amide formation, esterification, directed ortho‑lithiation, transition‑metal cross‑couplings

Why This Matters

When building complex molecules or activity‑based probes, the fluoride form allows orthogonal reactivity, simplifying purification and improving yields relative to chloride‑based reagents.

• [1] Chemoselective Reactions of Functionalized Sulfonyl Halides. PubMed (2023). It is shown that sulfonyl fluorides provide an excellent selectivity control in their reactions. View Source

Ranked Reactivity of Methanesulfonyl Fluoride Congeners with Serine Hydrolases

In a foundational study of sulfonyl fluoride esterase inhibitors, the second‑order rate constants for inactivation of α‑chymotrypsin and trypsin were found to follow the order: phenylmethane‑SO₂F > 2‑phenylethane‑1‑SO₂F > benzene‑SO₂F > 2‑methylpropane‑1‑SO₂F > methanesulfonyl fluoride [1]. Methanesulfonyl fluoride (the unsubstituted warhead present in the target compound) displayed roughly 10⁻⁴ of the reactivity expected from Taft relationship predictions, indicating that the immediate structural environment strongly modulates electrophilicity [1]. (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl fluoride bears a quaternary carbon directly adjacent to the –SO₂F group, an electronic and steric perturbation that is anticipated to further modulate reactivity relative to the parent methanesulfonyl fluoride baseline.

Serine hydrolase rank

Class-level inference

Reactivity: PMSF > alkyl‑aryl > … > methanesulfonyl fluoride

k₂ ~10⁻⁴ of Taft prediction for parent MSF

Identifies an intermediate electrophilicity niche for fine‑tuning target engagement.

Reactivity ladder depends on adjacent substitution; specific compound data pending.

Evidence Dimension	Second‑order rate constant for enzyme inactivation
Target Compound Data	Methanesulfonyl fluoride baseline: k₂ ≈ 10⁻⁴ relative to predicted value for α‑chymotrypsin; exact number not reported [1]
Comparator Or Baseline	Phenylmethanesulfonyl fluoride (PMSF): most reactive in the series [1]
Quantified Difference	Reactivity order: PMSF > alkyl‑aryl sulfonyl fluorides ≫ methanesulfonyl fluoride (ca. 10,000‑fold less reactive than predicted) [1]
Conditions	α‑Chymotrypsin and trypsin inhibition, pH and temperature conditions as described in J. Am. Chem. Soc. 1963

Why This Matters

Understanding the intrinsic reactivity ladder of the –SO₂F warhead as a function of adjacent substituents enables rational selection of this compound for applications requiring controlled, intermediate electrophilicity – neither as promiscuous as PMSF nor as inert as heavily hindered analogs.

• [1] Fahrney, D. E., & Gold, A. M. (1963). Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α‑Chymotrypsin, and Trypsin. Journal of the American Chemical Society, 85(7), 997–1000. View Source

Regioisomeric Differentiation: C‑Linked vs N‑Linked Sulfonyl Fluoride Oxazolidinones

The target compound features a sulfonyl fluoride group attached to the 4‑methyl carbon of the oxazolidinone ring. The regioisomer 2‑(2‑oxo‑1,3‑oxazolidin‑3‑yl)ethane‑1‑sulfonyl fluoride (CAS 2293372-00-4) instead places the –SO₂F group on the ring nitrogen via an ethyl linker . These two compounds share identical molecular formula (C₅H₈FNO₄S) and molecular weight (197.19 g/mol) [1], yet the connectivity difference is expected to alter the electrophilicity of the sulfur center, the hydrolytic stability, and the three‑dimensional presentation of the warhead to a biological target. No published head‑to‑head quantitative comparison currently exists; the differentiation is based on well‑established principles of physical organic chemistry.

Regioisomer identity

Data to verify

C‑linked vs N‑linked –SO₂F connectivity differs

Connectivity difference likely alters electrophilicity and spatial presentation; requires separate validation.

Structural comparison only; no head‑to‑head experimental data published.

Evidence Dimension	Structural connectivity and predicted reactivity
Target Compound Data	C‑linked –SO₂F at quaternary 4‑methyl position [1]
Comparator Or Baseline	N‑linked –SO₂F via ethyl spacer (CAS 2293372-00-4)
Quantified Difference	No experimental quantitative comparison available; connectivity difference is established by SMILES strings and IUPAC names [1]
Conditions	Structural comparison only

Why This Matters

For screening libraries or SAR campaigns, the two regioisomers cannot be considered interchangeable. This compound offers a distinct chemical space point, and its procurement enables exploration of structure–reactivity relationships that the N‑linked isomer cannot address.

• [1] PubChem Compound Summary for CID 131426851. View Source

Optimal Application Scenarios for (4-Methyl-2-oxo-1,3-oxazolidin-4-yl)methanesulfonyl Fluoride

Activity‑Based Protein Profiling (ABPP) Probe Construction

The compound’s –SO₂F warhead provides the hydrolytic stability required for multi‑step probe synthesis without premature warhead loss, as established by the class‑level stability advantage of sulfonyl fluorides over sulfonyl chlorides [1]. Its C‑linked attachment to the oxazolidinone ring offers a defined spatial orientation distinct from N‑linked regioisomers, making it a valuable building block for targeted covalent inhibitors aimed at serine hydrolases or other nucleophile‑rich enzyme families [2].

SuFEx Click Chemistry Reagent Development

The demonstrated chemoselectivity of sulfonyl fluorides under diverse reaction conditions – including tolerance to amide bond formation, esterification, and cross‑coupling – positions this compound as a reliable SuFEx hub for constructing complex sulfonamide or sulfonate ester libraries [3]. Its oxazolidinone scaffold additionally imparts potential for subsequent ring‑opening or functionalization, offering an expanded synthetic toolbox compared to simpler alkyl sulfonyl fluorides.

Structure–Activity Relationship (SAR) Expansion Around Oxazolidinone‑Based Covalent Inhibitors

Because the compound’s sulfonyl fluoride electrophilicity can be ranked relative to methanesulfonyl fluoride and PMSF baselines [4], it fills a specific reactivity niche – intermediate between highly reactive aryl sulfonyl fluorides and sluggish hindered alkyl analogs – that is useful for fine‑tuning target engagement kinetics in medicinal chemistry programs. Its procurement enables systematic exploration of how quaternary‑carbon attachment modulates warhead reactivity, a dimension inaccessible with N‑linked or aryl‑sulfonyl fluoride variants [2].

Application

Selection Property

Validation Focus

ABPP probe construction

Sulfonyl fluoride with C‑linked oxazolidinone scaffold

Warhead stability through multi‑step synthesis; serine hydrolase profiling

SuFEx click chemistry

Chemoselective –SO₂F group under diverse reaction conditions

Orthogonal reactivity in amide/ester/cross‑coupling sequences

SAR expansion

Quaternary carbon‑adjacent sulfonyl fluoride for modulated electrophilicity

Reactivity ranking against PMSF and methanesulfonyl fluoride baselines

• [1] Wikipedia, ‘Sulfonyl halide’. Fluorides are the most stable subclass. View Source
• [2] PubChem Compound Summary for CID 131426851. View Source
• [3] Chemoselective Reactions of Functionalized Sulfonyl Halides. PubMed (2023). View Source
• [4] Fahrney, D. E., & Gold, A. M. (1963). J. Am. Chem. Soc., 85(7), 997–1000. View Source